Cas no 914223-24-8 (N-(4-bromo-5-methyl-6-nitrophenyl)acetamide)

• Product Name: N-(4-bromo-5-methyl-6-nitrophenyl)acetamide
• CAS No: 914223-24-8
• MF: C₈H₈BrN₃O₃
• MW: 274.071420669556
• CID: 69468
• Update Time: 2025-06-15

N-(4-bromo-5-methyl-6-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-5-methyl-6-nitrophenyl)acetamide
• N-(4-BROMO-5-METHYL-6-NITROPHENYL)ACETAMIDE
• N-(5-bromo-4-methyl-3-nitro-2-pyridinyl)Acetamide
• N-(5-bromo-4-methyl-3-nitropyridin-2-yl)acetamide
• N-(5-BROMO-4-METHYL-3-NITRO-2-PYRIDINYL)-ACETAMIDE
• N-(4-bromo-3-methyl-2-nitrophenyl)acetamide
• Acetamide, N-(5-bromo-4-methyl-3-nitro-2-pyridinyl)-
• N-(4-bromo-5-methyl-6-nitrophenyl)acetamide

• MDL： MFCD09033812
• Inchi： 1S/C8H8BrN3O3/c1-4-6(9)3-10-8(11-5(2)13)7(4)12(14)15/h3H,1-2H3,(H,10,11,13)
• InChI Key： NLDHVSUQFXFAOT-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(Br)C(C)=C1[N+]([O-])=O)(=O)C

Computed Properties

• Exact Mass: 271.98000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.636
• Boiling Point: 404.4 °C at 760 mmHg
• Flash Point: 404.4 °C at 760 mmHg
• Refractive Index: 1.633
• PSA: 74.92000
• LogP: 3.22030
• pka: 11.65±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on N-(4-bromo-5-methyl-6-nitrophenyl)acetamide

Comprehensive Overview of N-(4-bromo-5-methyl-6-nitrophenyl)acetamide (CAS No. 914223-24-8)

N-(4-bromo-5-methyl-6-nitrophenyl)acetamide (CAS No. 914223-24-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its distinct bromo, methyl, and nitro functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C9H9BrN2O3, offers unique reactivity, making it valuable for designing novel molecules with potential applications in drug discovery and material science.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like N-(4-bromo-5-methyl-6-nitrophenyl)acetamide. Researchers are increasingly exploring its role in high-throughput screening and computational modeling, addressing questions such as: "How can halogenated acetamides improve binding affinity in target proteins?" or "What are the sustainable synthesis routes for nitroaromatic derivatives?" These queries reflect the compound's relevance in cutting-edge scientific discussions.

The synthetic utility of CAS No. 914223-24-8 lies in its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig animations, which are pivotal for constructing complex heterocycles. Its electron-withdrawing nitro group enhances electrophilic aromatic substitution, while the bromo substituent facilitates metal-catalyzed transformations. Such properties align with the growing demand for fragment-based drug design and covalent inhibitor development, topics frequently searched in academic databases.

From an industrial perspective, N-(4-bromo-5-methyl-6-nitrophenyl)acetamide is scrutinized for its compatibility with continuous flow chemistry—a hot topic in process optimization. Studies focus on minimizing waste generation and improving yield through catalytic systems, resonating with the Principles of Green Chemistry. This aligns with frequent search terms like "scalable synthesis of bromonitroacetamides" or "catalytic bromination techniques."

Analytical characterization of this compound typically involves HPLC, NMR spectroscopy, and mass spectrometry, ensuring purity for downstream applications. Its stability under various pH conditions and thermal profiles is often investigated, addressing common concerns like "storage conditions for nitroaryl acetamides"—a query prevalent in chemical forums.

In conclusion, N-(4-bromo-5-methyl-6-nitrophenyl)acetamide (CAS No. 914223-24-8) exemplifies the intersection of traditional organic synthesis and modern technological advancements. Its multifaceted reactivity and alignment with sustainable chemistry goals ensure its continued prominence in research pipelines worldwide.